3,4,5-Trimethoxybenzoyl chloride

• IUPAC Name: 3,4,5-trimethoxybenzoyl chloride
• InChI: InChI=1S/C10H11ClO4/c1-13-7-4-6(10(11)12)5-8(14-2)9(7)15-3/h4-5H,1-3H3
• InChI Key: BUHYMJLFRZAFBF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)Cl
• Molecular Formula: C10H11ClO4
• DSSTOX Substance ID: DTXSID2063507
• Molecular Weight: 230.64 g/mol
• CAS RN: 4521-61-3

Description

3,4,5-Trimethoxybenzoyl Chloride is an organic chemical compound with the molecular formula C10H11ClO4. It is used as a reagent in the synthesis of 2-methyl-8-(3,4,5-trimethoxybenzamido)-1,2,3,4-tetrahydroisoquinoline and its analogs, which display significant antihypertensive activity.

Molecular Structure Analysis

The molecular weight of this compound is 230.64. The linear formula of this compound is (CH3O)3C6H2COCl.

Physical And Chemical Properties Analysis

This compound has a melting point of 81-84 °C and a boiling point of 185 °C/18 mmHg. It is soluble in toluene and has a density of 1.214 g/cm3.

Scientific Research Applications

Polymer Synthesis

3,4,5-Trimethoxybenzoyl chloride has been utilized in the synthesis of ionic conjugated polymers. A study demonstrated its use in catalyst-free polymerization of 2-ethynylpyridine, resulting in a polymer with conjugated backbone structure and N-(3,4,5-trimethoxybenzoyl)pyridinium chlorides. This polymer displayed notable photoluminescence and stable electrochemical properties (Gal et al., 2017).

Organometallic Chemistry

In the field of organometallic chemistry, this compound has been used in the mercuriation of 3,4,5-trimethoxybenzoic acid. This process led to the formation of various derivatives, with one study detailing the synthesis and characterization of these compounds, which included crystalline structures demonstrating linear geometry at the mercury atom (Vicente et al., 1992).

Solvolysis Studies

Research on this compound also includes its role in solvolysis studies. One study correlated the rates of solvolysis of this compound, providing insights into the effects of methoxy groups on solvolysis rates and mechanisms (Park & Kevill, 2011).

Synthesis of Benzotriazole Derivatives

In another application, this compound was used for synthesizing 1-(3,4,5-trimethoxy-benzoyl)-benzotriazole. This process involved optimizing the synthesis conditions to achieve a high yield of the product (Ping et al., 2010).

Aldehyde Synthesis

The compound is also instrumental in the Rosenmund reduction, a process used for converting acid chlorides to aldehydes. This technique was applied to this compound for producing 3,4,5-trimethoxybenzaldehyde (Rachlin et al., 2003).

Crystallography

In crystallography, this compound has been used to synthesize 3,4,5-trimethoxy-N-p-tolylbenzamide. This compound's structure was analyzed, revealing notable C–H···π interactions and forming a three-dimensional network, offering insights into molecular packing and interactions (Saeed & Simpson, 2012).

Polymerization of Hydroxybenzoates

It has been a key ingredient in the synthesis of poly(3-hydroxybenzoate) and its derivatives. This includes the condensation of 3-(trimethylsiloxy)benzoyl chloride to yield polymers with significant molecular weights and solubility in various solvents (Kricheldorf et al., 1982).

Hyperbranched Polyesters

This compound has played a role in synthesizing hyperbranched polyesters. One study explored in situ end-group modification of these polyesters, providing insights into their solubilities and glass-transition temperatures (Kricheldorf et al., 1999).

Safety and Hazards

3,4,5-Trimethoxybenzoyl Chloride is classified as a skin corrosive and may cause respiratory irritation. It is advised to avoid breathing its dust, fume, gas, mist, or vapors and to use personal protective equipment when handling it.

Mechanism of Action

Target of Action

3,4,5-Trimethoxybenzoyl chloride is a chemical compound used in various organic synthesis processes . It is primarily used as a reagent in the synthesis of 2-methyl-8-(3,4,5-trimethoxybenzamido)-1,2,3,4-tetrahydroisoquinoline and its analogs . These analogs have been evaluated for antihypertensive activity .

Mode of Action

The mode of action of this compound involves its interaction with its targets during the synthesis process. It is believed to undergo a nucleophilic acyl substitution process . The first step in the reaction is the activation of the carbonyl group in the this compound. This is achieved by the nucleophilic attack of the lone pair of electrons on the nitrogen atom in morpholine on the carbonyl carbon atom .

Biochemical Pathways

This compound plays a vital role in various organic synthesis processes, facilitating the creation of amides, esters, and aromatic compounds . It is also involved in catalytic reactions such as the Wittig, Stille, and Heck reactions .

Pharmacokinetics

It is known that the compound readily dissolves in organic solvents like ethanol and acetone .

Result of Action

The result of the action of this compound is the synthesis of various compounds, including 2-methyl-8-(3,4,5-trimethoxybenzamido)-1,2,3,4-tetrahydroisoquinoline and its analogs . These compounds have been evaluated for antihypertensive activity .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, it should be used only outdoors or in a well-ventilated area . Additionally, it should be stored at a temperature of 2-8°C .

Biochemical Analysis

Biochemical Properties

It has been used as a reagent in the synthesis of 2-methyl-8-(3,4,5-trimethoxybenzamido)-1,2,3,4-tetrahydroisoquinoline and its analogs, which have shown significant antihypertensive activity .

Cellular Effects

Related compounds such as 3,4,5-Trimethoxybenzoate of catechin (TMBC), a semisynthetic catechin, have shown strong antiproliferative activity against malignant melanoma cells .

Molecular Mechanism

It is known to participate in chemical reactions involving the formation of esters .

Synthesis routes and methods I

Procedure details

Combine 3,4,5-trimethoxybenzoic acid (3.5 kg, 16.5 mol) and 1,2-dimethoxyethane (14.2 kg) and dimethyl formamide (4 g). Cool in an ice bath. Add oxalyl chloride (2.99 kg, 23.5 mmol) over about 50 minutes not allowing the temperature of the reaction to raise above about 19° C. After 20 hours, concentrate in vacuo at 25° C. to remove about 3.7 kg of distillate to give a solution of 3,4,5-trimethoxybenzoyl chloride.

Synthesis routes and methods II

Procedure details

A solution of 16.2 g (70 mmoles) of 3,4,5-trimethoxybenzoyl chloride (compound 1) in 40 ml of dry methylene chloride was added dropwise to a solution of 12.5 g (140 mmoles) of 2-amino-2-methyl-1-propanol in 50 ml of dry methylene chloride under cooling in an ice-bath for 30 minutes. After completion of the addition, the mixture was stirred for additional 45 minutes and the reaction solution was filtered through a glass filter. The filtered cake was washed with methylene chloride and the filtrate was combined with the washing, which was followed by concentration in vacuo. The residue was dissolved in 30 ml of dry toluene, and 6.64 ml (91.0 mmoles) of thionyl chloride was added dropwise thereto under cooling in an ice-bath. The mixture was allowed to warm to room temperature, while being stirred for additional 45 minutes. Subsequently, 20 g of ice and aqueous sodium hydroxide (18 g of NaOH in 60 ml of water) were added to the mixture and then the mixture was extracted with toluene. The extract was washed with water and brine and dried over anhydrous magnesium sulfate. After concentration in vacuo, the residue was crystallized from 70 ml of n-hexane to give 16.8 g (90.6% from compound 1) of the desired compound. Melting point: 87°-89° C.

Synthesis routes and methods III

Procedure details

Q & A

Q1: What is the molecular formula and weight of 3,4,5-Trimethoxybenzoyl chloride?

A1: The molecular formula of this compound is C10H11ClO4, and its molecular weight is 230.65 g/mol.

Q2: What spectroscopic data is available for this compound?

A: Researchers have utilized various spectroscopic techniques to characterize this compound, including FT-IR, GC-MS, ¹H NMR, and ¹³C NMR. [, ] These techniques provide insights into the compound's functional groups, molecular structure, and purity.

Q3: How is this compound synthesized?

A: A common synthesis route for this compound involves the chlorination of 3,4,5-trimethoxybenzoic acid using phosphorus trichloride (PCl₃) as the chlorinating agent. [] This reaction typically employs toluene as the solvent and proceeds at elevated temperatures.

Q4: What are some typical reactions involving this compound?

A: this compound is a versatile reagent frequently employed in acylation reactions. It reacts readily with amines to form amides, alcohols to produce esters, and benzotriazole to yield 1-(3,4,5-Trimethoxy-benzoyl)-benzotriazole. [, , ]

Q5: What are some applications of this compound in organic synthesis?

A: this compound serves as a crucial building block in the synthesis of various compounds, including pharmaceuticals, natural products, and polymers. It has been utilized in synthesizing potent anticancer agents like 1-Aroylindoles and 1-Aroylindolines, utilizing combretastatin A-4 as a template. []

Q6: Can you elaborate on the use of this compound in polymer synthesis?

A: Researchers have employed this compound in the catalyst-free polymerization of 2-ethynylpyridine, leading to the formation of a novel ionic polyacetylene. [, ] This polymerization technique offers advantages such as simplified procedures and potentially reduced environmental impact.

Q7: How does the structure of this compound influence its reactivity?

A: The presence of three methoxy groups (-OCH₃) on the benzene ring significantly impacts the reactivity of this compound. These electron-donating groups increase the electron density of the aromatic ring, influencing its reactivity towards electrophilic aromatic substitution reactions. [, ]

Q8: What analytical methods are used to characterize and quantify this compound?

A: Common analytical techniques employed include Gas Chromatography-Mass Spectrometry (GC-MS), which helps identify and quantify the compound based on its mass-to-charge ratio. [] Additionally, Nuclear Magnetic Resonance (NMR) spectroscopy, both ¹H and ¹³C, provides valuable structural information. []